![molecular formula C12H10F2 B1391402 2-(1,1-Difluoroethyl)naphthalene CAS No. 1204296-00-3](/img/structure/B1391402.png)
2-(1,1-Difluoroethyl)naphthalene
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Overview
Description
“2-(1,1-Difluoroethyl)naphthalene” is a chemical compound that consists of a naphthalene core with a difluoroethyl group attached to its second carbon atom . It is commonly used as a building block in organic chemistry and can be employed in the synthesis of various pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of “this compound” involves complex chemical reactions. One study suggests that it can be synthesized directly through Suzuki coupling reaction between 2,6-dibromonaphthalene and boric acid intermediate . Another study indicates that it can be produced by reacting naphthalene with formaldehyde and HCl in the presence of ZnCl2 .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H10F2 . It has an average mass of 192.205 Da and a mono-isotopic mass of 192.075058 Da .
Chemical Reactions Analysis
Naphthalene and its derivatives, including “this compound”, are more reactive than benzene in both substitution and addition reactions . They undergo various reactions such as nitration, sulphonation, halogenation, Friedel-Craft alkylation, and acylation .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.1±0.1 g/cm3, a boiling point of 268.9±25.0 °C at 760 mmHg, and a flash point of 96.3±11.0 °C . It also has a molar refractivity of 53.5±0.3 cm3 .
Scientific Research Applications
Supramolecular Chemistry and Molecular Switching Devices
Naphthalene diimides are extensively used in supramolecular chemistry. They form the basis of host-guest complexes and molecular switching devices, including catenanes and rotaxanes. This application is significant for the development of advanced materials and nanotechnology (Kobaisi et al., 2016).
Sensors and Gelators
NDIs have been employed as sensors and gelators for sensing aromatic systems. Their unique chemical structure allows them to interact with various compounds, making them useful in detecting specific chemicals or environmental conditions (Bhosale, Jani, & Langford, 2008).
Catalysis and Anion-π Interactions
The role of NDIs in catalysis, especially through anion-π interactions, is a notable area of research. These interactions are crucial in various chemical processes and can lead to the development of more efficient and environmentally friendly catalysts (Kobaisi et al., 2016).
Photovoltaic Devices and Artificial Photosynthesis
Core-substituted naphthalene diimides (cNDIs) are being researched for their potential in solar cell technology and artificial photosynthesis. Their unique properties could lead to more efficient ways of harnessing solar energy (Bhosale, Jani, & Langford, 2008).
Fluorescence Microscopy and Biological Imaging
Certain naphthalene derivatives are used as fluorescent dyes in biological imaging. They are particularly useful in fluorescence microscopy due to their solvent polarity and viscosity-sensitive properties, allowing for high-resolution imaging in biological contexts (Jacobson et al., 1996).
Environmental Applications
Naphthalene and its derivatives are also significant in environmental science, particularly in understanding the atmospheric reactions and degradation processes of polycyclic aromatic hydrocarbons (PAHs) (Sasaki, Aschmann, Kwok, Atkinson, & Arey, 1997).
Biodegradation Research
Stable isotope probing, a technique used in biodegradation research, has been applied to study naphthalene catabolism in complex microbial communities. This application is crucial for understanding the environmental impact and breakdown of naphthalene compounds (Wackett, 2004).
Mechanism of Action
Target of Action
Similar compounds, such as naphthalene and its derivatives, have been studied extensively and are known to interact with various enzymes and receptors in biological systems .
Biochemical Pathways
For instance, the metabolism of the α,α-difluoroethyl thioether motif, a structure similar to 2-(1,1-Difluoroethyl)naphthalene, has been studied. The sulfur of the thioether is rapidly converted to the corresponding sulfoxide, and then more slowly to the sulfone .
Result of Action
Similar compounds have been shown to have various effects, such as the induction of enzyme activity or the alteration of membrane properties .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other organic compounds, pH, temperature, and the specific biological system in which it is present can all affect its action .
Biochemical Analysis
Biochemical Properties
2-(1,1-Difluoroethyl)naphthalene plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound is known to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various xenobiotics and endogenous compounds. The interaction between this compound and cytochrome P450 enzymes involves the binding of the compound to the active site of the enzyme, leading to the formation of a metabolite through oxidative reactions . Additionally, this compound can interact with other biomolecules such as glutathione, which plays a role in detoxification processes .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway . By modulating this pathway, this compound can affect gene expression and cellular metabolism. For instance, it can lead to the upregulation of genes involved in oxidative stress response and the downregulation of genes associated with cell proliferation . These changes in gene expression can result in altered cellular functions, including changes in cell growth and apoptosis.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and receptors . This binding can lead to enzyme inhibition or activation, depending on the nature of the interaction. For example, this compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .
properties
IUPAC Name |
2-(1,1-difluoroethyl)naphthalene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F2/c1-12(13,14)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXONBWDKWZKXMH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2C=C1)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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